Cas no 2229502-40-1 (1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine)
1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine
- 1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
- EN300-1768256
- 2229502-40-1
-
- Inchi: 1S/C13H15N/c1-3-11-5-4-6-12(9-11)10-13(14-2)7-8-13/h1,4-6,9,14H,7-8,10H2,2H3
- InChI Key: FCXNLOMJIWWKJT-UHFFFAOYSA-N
- SMILES: N(C)C1(CC2C=CC=C(C#C)C=2)CC1
Computed Properties
- Exact Mass: 185.120449483g/mol
- Monoisotopic Mass: 185.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768256-0.05g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1768256-0.1g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1768256-0.25g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1768256-0.5g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1768256-1.0g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1768256-2.5g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1768256-5.0g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1768256-10.0g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1768256-1g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1768256-5g |
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine |
2229502-40-1 | 5g |
$4102.0 | 2023-09-20 |
1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine
Professional Introduction to Compound with CAS No. 2229502-40-1 and Product Name: 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine
The compound with the CAS number 2229502-40-1 and the product name 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a 3-ethynylphenyl moiety and a methyl-N-methylcyclopropan-1-amine side chain imparts distinct chemical properties that make it a promising candidate for further investigation.
In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The cyclopropanamine core in 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine is particularly noteworthy due to its ability to modulate biological pathways through precise steric and electronic interactions. This structural motif has been explored in various therapeutic contexts, including neurodegenerative diseases, inflammatory disorders, and cancer. The ethynyl group further enhances the compound's reactivity, allowing for diverse functionalization strategies that can be tailored to specific biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopropane ring introduces rigidity, which can improve binding affinity to biological receptors, while the amine group provides a site for hydrogen bonding interactions. These features are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as key players in disease mechanisms. Recent studies have demonstrated that analogs of this compound exhibit inhibitory activity against certain kinases and transcription factors, suggesting their utility in oncology research.
The 3-ethynylphenyl substituent is another critical feature that contributes to the compound's pharmacological profile. Phenylacetylenes are known for their ability to cross-link with biological molecules through copper-catalyzed coupling reactions, such as Sonogashira coupling. This reactivity has been leveraged to develop probes for studying protein-protein interactions and to create covalent inhibitors that exhibit enhanced target engagement. In addition, the phenyl ring can serve as a platform for further derivatization, allowing chemists to fine-tune properties such as solubility, lipophilicity, and metabolic stability.
Advances in computational chemistry have also played a crucial role in understanding the behavior of 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine. Molecular modeling studies have revealed insights into its binding mode at various targets, providing a rational basis for structure-based drug design. These simulations have identified key residues involved in interactions with biological receptors, guiding the optimization of lead compounds towards higher efficacy and selectivity. Furthermore, virtual screening techniques have been employed to identify novel derivatives with improved pharmacokinetic profiles.
The synthesis of this compound presents unique challenges due to its complex architecture. However, recent methodologies have streamlined the preparation process, making it more accessible for large-scale studies. Transition-metal-catalyzed reactions are particularly valuable in constructing the cyclopropane ring and introducing the ethynyl functionality. These reactions often proceed under mild conditions and with high selectivity, minimizing side products and improving overall yields. Additionally, protecting group strategies have been refined to ensure regioselective functionalization at multiple sites within the molecule.
In conclusion, 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features offer opportunities for innovation in drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs. The combination of computational modeling, synthetic chemistry advancements, and pharmacological investigations ensures that this molecule will remain at the forefront of pharmaceutical innovation.
2229502-40-1 (1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)